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Compound of Interest

Compound Name: Diethyl chlorothiophosphate

Cat. No.: B041372

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a central repository of information on Diethyl
chlorothiophosphate, a pivotal organophosphorus compound. This document provides a
thorough examination of its chemical identity, physicochemical properties, toxicological profile,
and its significant role as a versatile intermediate in the synthesis of various agrochemicals.
Detailed experimental protocols and visual workflows are included to support researchers and
professionals in the fields of chemistry and drug development.

Chemical Identity and Core Synonyms

Diethyl chlorothiophosphate, identified by the CAS Number 2524-04-1, is a key
organophosphorus intermediate.[1][2] In scientific literature and commercial databases, it is
referred to by a multitude of synonyms. A comprehensive understanding of these alternative
names is crucial for effective literature review and chemical sourcing.

Table 1: Key Synonyms for Diethyl chlorothiophosphate
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Synonym Source

0,0-Diethyl phosphorochloridothioate [3114]

0,0'-Diethyl Phosphorochloridothioate

0,0'-Diethyl Phosphorothiochloridate

0,0'-Diethylthiophosphoryl Chloride

Diethoxythiophosphoryl chloride [2]
Diethyl phosphorochloridothionate [4]
Diethyl phosphorothiochloridate [2][4]
Diethyl thiophosphoric chloride [2][4]
Diethylthiophosphoryl chloride [1]
Ethyl PCT [41[5]

Phosphorochloridothioic acid, O,0-diethyl ester [41[6]

Physicochemical and Toxicological Data

A thorough understanding of the physical, chemical, and toxicological properties of Diethyl
chlorothiophosphate is paramount for its safe handling, application in synthesis, and for
predicting the characteristics of its derivatives.

Table 2: Physicochemical Properties of Diethyl chlorothiophosphate
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Property Value Reference
Molecular Formula C4H10CIO2PS [31[7]
Molecular Weight 188.61 g/mol [31[5]
Appearance C.:olf)rless to light yellow/amber 1]
liquid
Odor Disagreeable [3]
Melting Point -75 °C [31[7]
Boiling Point 96 °C [31[7]
Density 1.2 g/mL at 25 °C [3]
Flash Point >230 °F (>110 °C) [3][4]
Vapor Pressure 1.4 mmHg at 50 °C [3]
Refractive Index n20/D 1.472 [3]
Water Solubility Insoluble, hydrolyzes [3]
Solubility in Organics Soluble in most organic 3]
solvents
Table 3: Toxicological Data for Diethyl chlorothiophosphate
Metric Value Species Reference
LD50 (Oral) 1340 mg/kg Rat [1107]
LC50 (Inhalation) 20 ppm (4 h) Rat [1]
LDLo (Dermal) 200 mg/kg Rabbit [1]

Note: This compound is highly toxic and corrosive. It is fatal if it comes into contact with skin or

Is inhaled and causes severe skin burns and eye damage.[1][8][9]
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Experimental Protocols: Synthesis of Diethyl
chlorothiophosphate

Several methods for the synthesis of Diethyl chlorothiophosphate have been documented,
primarily involving the reaction of phosphorus pentasulfide with ethanol followed by
chlorination.

Two-Step Process from Phosphorus Pentasulfide and
Ethanol

This common method involves the formation of an intermediate, O,O-diethyl dithiophosphoric
acid, which is subsequently chlorinated.[10][11]

Step 1: Formation of O,O-diethyl dithiophosphoric acid Phosphorus pentasulfide is reacted with
ethanol. This reaction yields O,0O-diethyl dithiophosphoric acid and hydrogen sulfide as a
byproduct.[10][11]

Step 2: Chlorination The isolated O,O-diethyl dithiophosphoric acid is then chlorinated using
chlorine gas in a suitable solvent to produce O,O-diethyl thiophosphoric acid chloride (Diethyl
chlorothiophosphate).[10][11]

Method Utilizing Phosphorus Pentasulfide and Absolute
Ethyl Alcohol

A patented method describes the reaction of phosphorus pentasulfide with absolute ethyl
alcohol to first produce O,O-diethyl dithiophosphate. This intermediate is then reacted with a
specific quantity of chlorine gas. A catalyst, such as phosphorus trichloride or triethylphosphite,
is added to facilitate a post-chlorination reaction, leading to the formation of Diethyl
chlorothiophosphate and crystalline sulfur. The final high-purity product is obtained after
centrifugal separation of the sulfur and distillation using a film evaporator.[12]

Visualization of Synthetic and Application Pathways

The following diagrams, generated using the DOT language, illustrate a generalized synthetic
workflow for Diethyl chlorothiophosphate and its subsequent application in the synthesis of
organophosphate pesticides.
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Caption: Generalized two-step synthesis of Diethyl chlorothiophosphate.
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Caption: Role of Diethyl chlorothiophosphate in pesticide synthesis.

Mechanism of Action of Derivatives:
Acetylcholinesterase Inhibition

While Diethyl chlorothiophosphate itself is an intermediate, its primary importance in the
agrochemical and pharmaceutical industries lies in its role as a precursor to organophosphate
insecticides.[2] The mechanism of action for many of these derivatives is the inhibition of the
enzyme acetylcholinesterase (AChE).[2]
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AChE is critical for the termination of nerve impulses in the synaptic cleft by hydrolyzing the
neurotransmitter acetylcholine. The organophosphate pesticides derived from Diethyl
chlorothiophosphate act as irreversible inhibitors of AChE. This leads to an accumulation of
acetylcholine in the synapse, causing continuous nerve stimulation, which results in paralysis
and ultimately death of the target pest.
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Caption: Acetylcholinesterase inhibition by organophosphate derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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